molecular formula C7H13NO B8435530 1-Amino-3-hydroxy-norbornane

1-Amino-3-hydroxy-norbornane

Cat. No.: B8435530
M. Wt: 127.18 g/mol
InChI Key: RCWSISSPBXFWHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Amino-3-hydroxy-norbornane is a bicyclic organic compound featuring a norbornane backbone (bicyclo[2.2.1]heptane) substituted with an amino (-NH₂) group at position 1 and a hydroxyl (-OH) group at position 3. This structure confers unique stereochemical and electronic properties due to the rigid norbornane framework and the interplay of functional groups. The compound is synthesized via catalytic methods, such as transition metal-catalyzed annelation reactions, which ensure precise control over regioselectivity and stereochemistry . Its applications span pharmaceutical intermediates, chiral ligands in asymmetric catalysis, and precursors for polymer materials, owing to its structural rigidity and functional versatility.

Properties

Molecular Formula

C7H13NO

Molecular Weight

127.18 g/mol

IUPAC Name

4-aminobicyclo[2.2.1]heptan-2-ol

InChI

InChI=1S/C7H13NO/c8-7-2-1-5(3-7)6(9)4-7/h5-6,9H,1-4,8H2

InChI Key

RCWSISSPBXFWHK-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC1C(C2)O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs: Adamantane Derivatives

Adamantane-based compounds, such as 3-hydroxy-1-aminoadamantane (CAS 702-82-9) and 1-amino-3-nitroadamantane (CAS 243145-00-8), share functional group similarities but differ in their core ring systems.

Property 1-Amino-3-hydroxy-norbornane 3-Hydroxy-1-aminoadamantane 1-Amino-3-nitroadamantane
Core Structure Bicyclo[2.2.1]heptane (norbornane) Tricyclo[3.3.1.1³,⁷]decane (adamantane) Tricyclo[3.3.1.1³,⁷]decane (adamantane)
Functional Groups -NH₂ (C1), -OH (C3) -NH₂ (C1), -OH (C3) -NH₂ (C1), -NO₂ (C3)
Molecular Formula C₇H₁₁NO C₁₀H₁₇NO C₁₀H₁₅N₂O₂
Stereochemical Rigidity High (bridged bicyclic strain) Moderate (symmetrical tricyclic) Moderate (symmetrical tricyclic)
Key Applications Catalysis, polymer precursors Pharmaceutical intermediates Energetic materials, APIs
  • Synthesis Differences: Norbornane derivatives (e.g., 1-Amino-3-hydroxy-norbornane) are synthesized via catalytic annelation, often using palladium or nickel catalysts to achieve stereochemical precision . Adamantane derivatives are typically functionalized through electrophilic substitution or hydrogenation due to the inertness of the adamantane skeleton .
  • Reactivity: The amino group in norbornane derivatives exhibits higher basicity due to ring strain, whereas adamantane derivatives show greater stability under acidic conditions . Nitro-substituted adamantane (e.g., 1-Amino-3-nitroadamantane) is more reactive in electrophilic aromatic substitution, unlike hydroxyl-substituted analogs .

Functional Group Analogs

  • 1-Amino-3-hydroxynorbornane vs. 2-Amino-2-norbornanol: Both compounds share a norbornane backbone but differ in substituent positions. The 1,3-substitution pattern in the former creates a sterically hindered environment, reducing solubility in polar solvents compared to the 2,2-substituted analog .
  • Hydroxyl vs. Nitro Substituents : Hydroxyl groups enhance hydrogen-bonding capacity (critical in drug design), while nitro groups increase density and thermal stability, making nitro-adamantanes suitable for energetic materials .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.